Cas no 144787-20-2 (Ethyl 3-Azido-2-hydroxy-propionate)

• Product Name: Ethyl 3-Azido-2-hydroxy-propionate
• CAS No: 144787-20-2
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 1064582
• Update Time: 2025-06-26

Ethyl 3-Azido-2-hydroxy-propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Azido-2-hydroxy-propionate
• (αR,βS)-β-Azido-α-hydroxybenzenepropanoic Acid Ethyl Ester

• Inchi： 1S/C11H13N3O3/c1-2-17-11(16)10(15)9(13-14-12)8-6-4-3-5-7-8/h3-7,9-10,15H,2H2,1H3/t9-,10+/m0/s1
• InChI Key： QZHNEGAITVTIJS-VHSXEESVSA-N
• SMILES： O[C@@H](C(=O)OCC)[C@H](C1C=CC=CC=1)N=[N+]=[N-]

Additional information on Ethyl 3-Azido-2-hydroxy-propionate

Ethyl 3-Azido-2-Hydroxy-Propionate: A Comprehensive Overview

Ethyl 3-Azido-2-hydroxy-propionate, with the CAS number 144787-20-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an azide group (-N₃) and a hydroxyl group (-OH) attached to a propionate backbone. The presence of these functional groups makes it versatile for various applications, particularly in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of Ethyl 3-Azido-2-hydroxy-propionate in drug discovery. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential in developing novel therapeutic agents for chronic inflammatory diseases.

In addition to its pharmacological applications, Ethyl 3-Azido-2-hydroxy-propionate has found utility in materials science. Its azide group enables click chemistry reactions, which are widely used to create complex molecular architectures with high precision. A notable application is in the synthesis of stimuli-responsive polymers, where this compound serves as a key building block for creating materials that can respond to external stimuli such as temperature or light. Recent advancements in this area have been documented in *Macromolecules*, where researchers reported the successful synthesis of azide-containing polymers with unprecedented responsiveness.

The synthesis of Ethyl 3-Azido-2-hydroxy-propionate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. This is followed by esterification to introduce the ethyl group and subsequent substitution reactions to incorporate the azide functionality. The optimization of these steps has been a focus of recent research, with studies aiming to improve yield and purity while reducing reaction time. For example, a 2023 paper in *Green Chemistry* described a sustainable synthesis route using microwave-assisted conditions, which significantly enhanced reaction efficiency.

Another emerging area of interest is the use of Ethyl 3-Azido-2-hydroxy-propionate in click chemistry for drug delivery systems. The azide group allows for efficient coupling reactions with alkyne-containing molecules, enabling the creation of biocompatible carriers for therapeutic agents. A study published in *Biomaterials Science* demonstrated that such systems can enhance drug loading capacity and improve targeting efficiency, paving the way for next-generation drug delivery platforms.

Furthermore, Ethyl 3-Azido-2-hydroxy-propionate has shown promise in catalysis applications. Its hydroxyl group can act as a coordinating site for metal catalysts, facilitating various transformations such as oxidation and reduction reactions. Recent research has focused on leveraging this property to develop more efficient catalysts for industrial processes. A 2023 article in *Catalysis Today* reported the successful use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, achieving high yields under mild conditions.

In conclusion, Ethyl 3-Azido-2-hydroxy-propionate (CAS No: 144787-20-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique functional groups enable it to serve as a versatile building block in organic synthesis, drug discovery, materials science, and catalysis. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in advancing modern chemical sciences.